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Compound of Interest

Compound Name: DD-3305

Cat. No.: B1669906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the bioactive compound DD-3305. The information is presented to support

research and development efforts in the fields of pharmacology and medicinal chemistry. Due

to the limited availability of public data on DD-3305, this guide also includes standardized

experimental protocols for determining key physicochemical parameters and proposes a

plausible signaling pathway based on its reported anti-inflammatory activity.

Core Physicochemical Data
The fundamental physicochemical properties of DD-3305 are summarized below.

Property Value Source

Molecular Formula C₁₇H₁₄O₄ [1]

Molecular Weight 282.29 g/mol [1][2][3]

Physical State
Solid powder at room

temperature
[1]

CAS Number 55690-47-6 [1]

Appearance
Typically exists as a solid at

room temperature.
[1]
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Table 1: General Physicochemical Properties of DD-3305

Property Observation Recommended Solvents

Solubility (Qualitative)

May be soluble in polar

organic solvents and aqueous

solutions.

DMSO, Water, Ethanol,

Dimethylformamide (DMF)[1]

Table 2: Qualitative Solubility of DD-3305

Quantitative solubility data, melting point, and pKa values for DD-3305 are not readily available

in public literature. Standard experimental protocols for determining these values are provided

in the following section.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of organic compounds

like DD-3305 are outlined below. These are standardized protocols that can be adapted for

laboratory use.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.

Principle: The temperature at which a solid substance transitions to a liquid state is its melting

point. Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Finely powder a small amount of the solid compound (DD-3305) using a mortar and pestle.

Pack the powdered solid into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20°C below the expected melting

point (a preliminary rapid determination can be performed to find an approximate range).

Decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first liquid appears (T1) and the temperature at which

the entire solid has melted (T2). The melting point range is T1-T2.

Determination of Aqueous Solubility
Principle: The equilibrium solubility of a compound in a specific solvent at a given temperature

is determined by creating a saturated solution and measuring the concentration of the

dissolved solute.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

High-performance liquid chromatography (HPLC) system or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Add an excess amount of DD-3305 to a vial containing a known volume of deionized water

(or other solvent of interest).
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Seal the vial and place it in a constant temperature shaker set to the desired temperature

(e.g., 25°C or 37°C).

Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-48

hours).

Centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant with an appropriate solvent to a concentration within the linear range

of the analytical method.

Quantify the concentration of DD-3305 in the diluted sample using a validated HPLC or UV-

Vis spectrophotometric method against a standard curve.

Calculate the original concentration in the saturated solution to determine the solubility.

Putative Biological Activity and Signaling Pathway
DD-3305 has been described as an anti-inflammatory agent with efficacy comparable to

indomethacin. While the precise mechanism of action is not detailed in the available literature,

many non-steroidal anti-inflammatory drugs (NSAIDs) function through the inhibition of

cyclooxygenase (COX) enzymes, which are key to the inflammatory cascade. A plausible

signaling pathway for the anti-inflammatory action of DD-3305 is proposed below.

Inflammatory Stimuli
(e.g., Pathogens, Injury)

Phospholipase A2
(PLA2)

Activates
NF-κB Pathway

Activates

Cell Membrane

Arachidonic Acid

Releases
COX-1 / COX-2

Substrate for

Prostaglandins
Synthesizes

Inflammation
(Pain, Fever, Swelling)

DD-3305

Inhibits

Inhibits
Pro-inflammatory

Cytokines (e.g., TNF-α, IL-6)
Induces Transcription of

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1669906?utm_src=pdf-body
https://www.benchchem.com/product/b1669906?utm_src=pdf-body
https://www.benchchem.com/product/b1669906?utm_src=pdf-body
https://www.benchchem.com/product/b1669906?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Plausible anti-inflammatory signaling pathway for DD-3305.

This proposed pathway suggests that DD-3305 may exert its anti-inflammatory effects by

inhibiting the COX enzymes and potentially the NF-κB signaling pathway, thereby reducing the

production of prostaglandins and pro-inflammatory cytokines. This model is based on the

common mechanisms of action for anti-inflammatory compounds and requires experimental

validation for DD-3305.

General Experimental Workflow
The following diagram illustrates a general workflow for the preclinical evaluation of a novel

anti-inflammatory compound like DD-3305.
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Caption: General experimental workflow for preclinical drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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